Cas no 183118-10-7 (Borane isoamylsulfide complex)

Borane isoamylsulfide complex Properties

Names and Identifiers

• Borane isoamylsulfide complex
• boron,3-methyl-1-(3-methylbutylsulfanyl)butane
• borane-diisoamyl sulfide
• Borane isoamylsulfide
• isoamylsulfide borane complex

• MDL： MFCD03427258
• InChIKey： CXWJDODMKJIJQZ-UHFFFAOYSA-N
• Inchi： 1S/C5H15BS/c1-5(2)3-4-7-6/h5,7H,3-4H2,1-2,6H3
• SMILES： C(C[SH+][BH3-])C(C)C

Computed Properties

• Exact Mass: 116.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Heavy Atom Count: 7
• Complexity: 66.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.31380
• PSA: 32.09000
• Flash Point: 25 ºC
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.814